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Compound of Interest

Compound Name: (r)-1-Phenylethanesulfonic acid

Cat. No.: B3161233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-1-phenylethanesulfonic acid
and its (S)-enantiomer, focusing on their synthesis, properties, and critical applications in the

pharmaceutical industry. These chiral sulfonic acids are invaluable tools in drug development,

primarily utilized as resolving agents for the separation of racemic mixtures and as chiral

Brønsted acid catalysts in asymmetric synthesis.

Physicochemical and Enantiomeric Properties
(R)- and (S)-1-phenylethanesulfonic acid are non-hygroscopic, crystalline solids that are

soluble in water and polar organic solvents.[1] Their strong acidic nature, with a predicted pKa

of approximately 1.52, allows for the formation of stable diastereomeric salts with a wide range

of basic compounds.[1] The distinct stereochemistry of each enantiomer governs its interaction

with other chiral molecules, forming the basis of their application in chiral resolution.

The primary role of (R)-1-phenylethanesulfonic acid is in the resolution of D-isomers of

amino acids and other basic compounds. Conversely, the (S)-enantiomer is essential for

resolving L-configured amino acids.[1]

Table 1: Physicochemical and Enantiomeric Properties of 1-Phenylethanesulfonic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3161233?utm_src=pdf-interest
https://www.benchchem.com/product/b3161233?utm_src=pdf-body
https://www.benchchem.com/product/b3161233
https://www.benchchem.com/product/b3161233
https://www.benchchem.com/product/b3161233?utm_src=pdf-body
https://www.benchchem.com/product/b3161233
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3161233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
(R)-1-
Phenylethanesulfonic Acid

(S)-1-Phenylethanesulfonic
Acid

Synonyms

(R)-(+)-1-Phenylethanesulfonic

acid, (1R)-1-

phenylethanesulfonic acid

(S)-(-)-1-Phenylethanesulfonic

acid, (1S)-1-

phenylethanesulfonic acid

CAS Number 86963-40-8[1] 86963-38-4[1]

Molecular Formula C₈H₁₀O₃S[2] C₈H₁₀O₃S[3]

Molecular Weight 186.23 g/mol [2] 186.23 g/mol [3]

Primary Application

Chiral resolving agent for D-

isomers of amino acids and

bases[1]

Chiral resolving agent for L-

isomers of amino acids and

bases[1]

Predicted pKa ~1.52 ~1.52

Synthesis and Chiral Resolution
The production of enantiomerically pure 1-phenylethanesulfonic acid typically involves the

synthesis of a racemic mixture followed by chiral resolution.

Synthesis of Racemic 1-Phenylethanesulfonic Acid
A common industrial method for the synthesis of racemic 1-phenylethanesulfonic acid utilizes

inexpensive and readily available starting materials such as styrene and thiourea. The process

involves the introduction of a sulfhydryl group to the styrene backbone, followed by oxidation to

yield the sulfonic acid.

Experimental Protocol: Synthesis of Racemic 1-Phenylethanesulfonic Acid

This protocol is based on a patented industrial process and should be performed by qualified

personnel with appropriate safety measures.

Reaction Setup: In a suitable reaction vessel equipped with a stirrer, thermometer, and reflux

condenser, combine 1 mole of styrene, 1 mole of hydrochloric acid aqueous solution, and 1

mole of thiourea.
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Phase Transfer Catalysis: Add a phase transfer catalyst, such as a quaternary ammonium

salt (e.g., tetrabutylammonium bromide).

Reaction: Heat the mixture and maintain the reaction for 3-8 hours.

Neutralization and Separation: Cool the reaction mixture and neutralize with an inorganic

base aqueous solution (e.g., sodium hydroxide) to a pH of 5-8. Separate the organic and

aqueous phases.

Oxidation: To the organic phase, add an organic acid (e.g., formic acid or glacial acetic acid)

and 2 moles of hydrogen peroxide to carry out the oxidation.

Workup: After the oxidation is complete, evaporate the organic acid and other impurities. The

resulting solution is the racemic 1-phenylethanesulfonic acid.

Purification: The crude product can be further purified by adding methanol to precipitate any

salts, followed by evaporation of the solvent.
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Racemic 1-Phenylethanesulfonic Acid

Formation of Diastereomeric Salts

Chiral Base

Fractional Crystallization
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Acidification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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